Cas no 24249-82-9 (Benzaldehyde, 2,4,6-tris(1-methylethyl)-)

Benzaldehyde, 2,4,6-tris(1-methylethyl)- structure
24249-82-9 structure
Product Name:Benzaldehyde, 2,4,6-tris(1-methylethyl)-
CAS No:24249-82-9
MF:C16H24O
MW:232.361165046692
CID:1416745
PubChem ID:10879020
Update Time:2025-04-20

Benzaldehyde, 2,4,6-tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,4,6-tris(1-methylethyl)-
    • 2,4,6-tri(propan-2-yl)benzaldehyde
    • 2,4,6-triisopropyl-benzaldehyde
    • SCHEMBL2590567
    • 24249-82-9
    • benzaldehyde, 2,4,6-triisopropyl-
    • DTXSID80446886
    • XAAXOSJFQFKYIM-UHFFFAOYSA-N
    • 2,4,6-triisopropylbenzaldehyde
    • Inchi: 1S/C16H24O/c1-10(2)13-7-14(11(3)4)16(9-17)15(8-13)12(5)6/h7-12H,1-6H3
    • InChI Key: XAAXOSJFQFKYIM-UHFFFAOYSA-N
    • SMILES: O=CC1C(=CC(=CC=1C(C)C)C(C)C)C(C)C

Computed Properties

  • Exact Mass: 232.18282
  • Monoisotopic Mass: 232.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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